
Application Notes and Protocols: CCT251545 for
Cell Culture Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CCT251545

Cat. No.: B606553 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction and Background
CCT251545 is a potent, orally bioavailable small-molecule inhibitor initially identified through a

cell-based screen for inhibitors of the WNT signaling pathway.[1][2] Subsequent molecular

target identification revealed that CCT251545 is a selective and potent chemical probe for the

human Mediator complex-associated protein kinases, Cyclin-Dependent Kinase 8 (CDK8) and

Cyclin-Dependent Kinase 19 (CDK19).[2][3] Its high selectivity and cell permeability make it a

valuable tool for investigating the roles of CDK8/19 in various biological processes, particularly

in oncology and developmental biology.[3]

Mechanism of Action
CCT251545 functions as an ATP-competitive inhibitor of CDK8 and CDK19.[4][5] These

kinases are components of the Mediator complex, a crucial co-regulator of RNA polymerase II-

dependent transcription. By inhibiting the kinase activity of CDK8 and CDK19, CCT251545
modulates the expression of a subset of genes, including those regulated by the WNT/β-

catenin and STAT1 signaling pathways.[2][3]

A key pharmacodynamic biomarker for CCT251545 activity is the reduction of STAT1

phosphorylation at the Ser727 residue (pSTAT1-Ser727), which is directly mediated by CDK8.

[3][5] Inhibition of CDK8/19 by CCT251545 leads to a measurable decrease in pSTAT1-Ser727

levels, confirming target engagement within the cell.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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